8-(sec-butyl)-3-(2-chloro-6-fluorobenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-butan-2-yl-2-[(2-chloro-6-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H21ClFN5O2/c1-5-11(2)27-12(3)9-25-16-17(23-19(25)27)24(4)20(29)26(18(16)28)10-13-14(21)7-6-8-15(13)22/h6-9,11H,5,10H2,1-4H3
• InChI Key: NODWVOTXCHFKDW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N1C(=CN2C1=NC3=C2C(=O)N(C(=O)N3C)CC4=C(C=CC=C4Cl)F)C
• Molecular Formula: C20H21ClFN5O2
• Molecular Weight: 417.9 g/mol
• CAS No.: 919009-43-1

Description

This compound is a purine derivative, which is a type of nitrogen-containing heterocycle. Purines are fundamental components of nucleic acids, energy molecules like ATP and GTP, signaling molecules like cAMP and cGMP, and several other biological molecules.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the purine ring system, followed by various substitutions to introduce the sec-butyl, 2-chloro-6-fluorobenzyl, and methyl groups. Without specific literature or patents, it’s hard to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the purine core, which is a bicyclic aromatic ring system composed of a pyrimidine ring fused to an imidazole ring. The various substituents (sec-butyl, 2-chloro-6-fluorobenzyl, and methyl groups) would be attached to this core.

Chemical Reactions Analysis

As a purine derivative, this compound could potentially undergo a variety of chemical reactions. The exact reactions would depend on the specific conditions and reagents used.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the aromatic purine ring, the electronegativity of the fluorine atom, and the size and shape of the sec-butyl group.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of purine derivatives is a rich field with many potential applications in medicine and biology. This particular compound could be of interest for further study, depending on its specific properties and biological activity.